Cas no 144181-26-0 (Phenol,5-(2-aminoethyl)-2-chloro-)
144181-26-0 structure
Product Name:Phenol,5-(2-aminoethyl)-2-chloro-
CAS No:144181-26-0
MF:C8H10ClNO
MW:171.624101161957
CID:151618
PubChem ID:197505
Update Time:2025-04-19
Phenol,5-(2-aminoethyl)-2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,5-(2-aminoethyl)-2-chloro-
- 5-(2-aminoethyl)-2-chlorophenol
- 2-(4-Chloro-3-hydroxyphenyl)ethylamine
- 2-Chpea
- Phenol, 5-(2-aminoethyl)-2-chloro-
- CHEMBL1194829
- SCHEMBL13727693
- 5-(2-Amino-ethyl)-2-chloro-phenol; hydrobromide
- NK23FD4Y4A
- DTXSID30162640
- 5-(2-Azanylethyl)-2-chloranyl-phenol
- 144181-26-0
- BDBM50002315
- CHEMBL553361
-
- Inchi: 1S/C8H10ClNO/c9-7-2-1-6(3-4-10)5-8(7)11/h1-2,5,11H,3-4,10H2
- InChI Key: PMBDMPWZYMGZDT-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1O)CCN
Computed Properties
- Exact Mass: 171.0452
- Monoisotopic Mass: 171.0450916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.25
Phenol,5-(2-aminoethyl)-2-chloro- Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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